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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962

An In-depth Technical Guide to 1-Ethylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethylcyclohexanol, a tertiary
alcohol with significant applications in organic synthesis and as an intermediate in the
production of various chemicals. This document details its chemical and physical properties,
provides established experimental protocols for its synthesis and purification, and outlines its
primary applications, particularly as a precursor in medicinal chemistry.

Core Chemical Identity

1-Ethylcyclohexanol is a cyclic alcohol characterized by a hydroxyl group and an ethyl group
attached to the same carbon atom of a cyclohexane ring.
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Identifier Value

CAS Number 1940-18-7[1][2]
Molecular Formula CsH160[1][2]

Molecular Weight 128.21 g/mol [3]

IUPAC Name 1-ethylcyclohexan-1-ol[3]

1-Ethyl-1-cyclohexanol, 1-Ethyl-1-
Synonyms
hydroxycyclohexane[4]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Ethylcyclohexanol is presented
below. These properties are crucial for its handling, storage, and application in various
chemical processes.

Property Value Source
Appearance Colorless to light yellow liquid [4]

Odor Mild, sweet, characteristic odor  [2][4]
Boiling Point Approximately 166-180 °C [2]
Melting Point Approximately -30 to 34.5 °C [2][5]
Density Approximately 0.919 - 0.9227 (61[5]

g/cm3
Flash Point 68.2 °C [6]1[5]

Moderately soluble in water;
highly soluble in organic

Solubility any _ g [2]
solvents like ethanol and

diethyl ether.

Refractive Index ~1.4678 (at 18 °C) [6]

Vapor Pressure 0.608 mmHg at 25 °C [5]
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Experimental Protocols

Detailed methodologies for the synthesis and purification of 1-Ethylcyclohexanol are provided
below. The most common and reliable method is the Grignard reaction.

Synthesis via Grignhard Reaction

This protocol outlines the synthesis of 1-Ethylcyclohexanol from cyclohexanone and an ethyl
Grignard reagent.

Objective: To synthesize 1-Ethylcyclohexanol through the nucleophilic addition of an ethyl
group to the carbonyl carbon of cyclohexanone.

Materials:

e Magnesium turnings

o Ethyl bromide

e Anhydrous diethyl ether (or THF)

¢ Cyclohexanone

 Dilute sulfuric acid or hydrochloric acid for workup

» Saturated ammonium chloride solution

e Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

o Preparation of the Grignard Reagent (Ethylmagnesium Bromide):
o All glassware must be oven-dried to be free of moisture.

o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place
magnesium turnings.

o Add a small amount of anhydrous diethyl ether to cover the magnesium.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dissolve ethyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

o Add a small portion of the ethyl bromide solution to the magnesium. The reaction should
initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start,
gentle warming may be applied.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete reaction of the magnesium. The resulting solution is the Grignard reagent.[1]

e Reaction with Cyclohexanone:

[e]

Dissolve cyclohexanone in anhydrous diethyl ether in a separate flask.

[e]

Cool the Grignard reagent in an ice bath.

o

Add the cyclohexanone solution dropwise to the cooled Grignard reagent with constant
stirring.[1]

o

After the addition is complete, allow the reaction mixture to stir at room temperature for at
least one hour.

e Acidic Workup and Extraction:

[¢]

Pour the reaction mixture slowly into a beaker containing ice and a dilute acid (e.g., H2SOa4
or HCI) to protonate the alkoxide intermediate.[1]

[¢]

Transfer the mixture to a separatory funnel. The layers should be separated.

o

Extract the aqueous layer with diethyl ether.

[e]

Combine the organic layers and wash with a saturated solution of sodium bicarbonate,
followed by brine.

e Drying and Solvent Removal:
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter to remove the drying agent.

o Remove the diethyl ether using a rotary evaporator.

Purification

The crude 1-Ethylcyclohexanol obtained can be purified using the following method.
Objective: To obtain high-purity 1-Ethylcyclohexanol.
Method: Fractional Distillation

e The crude product is purified by fractional distillation under reduced pressure to prevent
decomposition.

o Collect the fraction that boils at the appropriate temperature for 1-Ethylcyclohexanol.
Alternative Method: Column Chromatography
» For smaller scales or higher purity, column chromatography can be employed.

e Asilica gel column is typically used with an eluent system such as a mixture of hexane and
ethyl acetate.[7]

Spectroscopic Data

Characterization of 1-Ethylcyclohexanol is typically performed using various spectroscopic
methods.
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Spectroscopy Type Key Features

Displays characteristic signals for the ethyl

1H NMR group protons and the protons of the cyclohexyl
ring.[7]
Shows distinct peaks for the different carbon
13C NMR _ o
atoms in the ethyl and cyclohexyl moieties.
A broad absorption band in the region of 3200-
IR Spectroscopy 3600 cm™1 is characteristic of the O-H stretching

of the hydroxyl group.

M Spect try (GC-MS) Used to confirm the molecular weight and
ass Spectrometr -
P Y fragmentation pattern of the compound.[7]

Applications in Research and Development

1-Ethylcyclohexanol serves as a valuable intermediate in organic synthesis.[7] Its primary
utility in drug development is as a precursor for more complex molecules with potential
biological activities.[7] It can undergo various reactions, such as oxidation to form
ethylcyclohexanone or dehydration to yield alkenes, making it a versatile building block in the
synthesis of novel chemical entities.[7] Additionally, its derivatives are explored in the fragrance
and flavor industry.[8]

Visualized Workflows and Reactions

The following diagrams illustrate the synthesis workflow and key chemical reactions of 1-
Ethylcyclohexanol.
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Synthesis Workflow of 1-Ethylcyclohexanol via Grignard Reaction
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Caption: A flowchart illustrating the synthesis of 1-Ethylcyclohexanol.
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Key Chemical Reactions of 1-Ethylcyclohexanol
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Caption: Common chemical transformations of 1-Ethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Ethylcyclohexanol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155962#1-ethylcyclohexanol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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